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This technical guide provides an in-depth analysis of the early experiments that led to the

discovery and characterization of short-lived polonium isotopes. Chronicling the

groundbreaking work of Marie and Pierre Curie and later, Irène and Frédéric Joliot-Curie, this

document details the innovative methodologies and presents the quantitative data derived from

their seminal research. The experimental protocols that laid the foundation for modern

radiochemistry and nuclear physics are meticulously outlined, offering valuable insights for

today's scientific community.

The Discovery of Polonium: A New Radioactive
Element
In 1898, Marie and Pierre Curie, while investigating the radioactive properties of pitchblende (a

uranium ore), observed that the ore exhibited significantly higher radioactivity than could be

accounted for by its uranium content alone. This led them to hypothesize the existence of one

or more new, highly radioactive elements within the ore.[1][2] Their meticulous research,

documented in the Comptes Rendus de l'Académie des Sciences, culminated in the discovery

of polonium, named in honor of Marie Curie's native Poland.[1][3][4]
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The Curies employed a novel method of radiochemical analysis, systematically separating the

various elements in pitchblende and measuring the radioactivity of each fraction using a

sensitive electrometer.[1]

Initial Processing:

Leaching: A 100-gram sample of pitchblende was ground and treated with acids to dissolve

the majority of the constituent elements.

Sulfide Precipitation: The acidic solution was then treated with hydrogen sulfide. This caused

the precipitation of sulfides of various metals, including a highly radioactive fraction

containing the new element. Uranium and thorium, the other known radioactive elements in

the ore, remained in the solution.

Fractional Separation:

The key challenge was to separate the new element from bismuth, with which it shared similar

chemical properties. The Curies utilized two primary methods of fractional separation:

Fractional Precipitation: The radioactive sulfide precipitate was redissolved, and through a

series of repeated precipitations, the fraction containing polonium was concentrated.

Fractional Sublimation: The sulfides were heated in a vacuum. The polonium sulfide, being

more volatile than bismuth sulfide, sublimated at a lower temperature and was collected on a

cooler part of the apparatus.

Radioactivity Measurement:

Throughout the separation process, the radioactivity of each fraction was measured using a

Curie electrometer. This device consisted of a condenser where one plate held the sample, and

the conductivity of the air between the plates, induced by the radiation, was measured. This

allowed the Curies to trace the radioactive substance through the various chemical

separations.
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Decades later, in 1934, Irène and Frédéric Joliot-Curie made another landmark discovery while

experimenting with polonium. They bombarded a thin aluminum foil with alpha particles emitted

from a polonium source. To their astonishment, they observed that the aluminum foil itself

became radioactive, continuing to emit positrons even after the polonium source was removed.

[5][6][7][8][9][10] This phenomenon, which they named "artificial radioactivity," demonstrated for

the first time that humans could create radioactive isotopes not found in nature. Their findings

were published in the Comptes Rendus de l'Académie des Sciences.[5]

Experimental Protocol: Induction of Artificial
Radioactivity
The Joliot-Curies' experiment was elegant in its simplicity and profound in its implications.

Irradiation:

A thin sheet of aluminum foil was placed in proximity to a potent source of polonium.

Polonium, a strong alpha emitter, served as the source of energetic alpha particles.

The aluminum target was irradiated with these alpha particles for a period of approximately

ten minutes.

Detection of Induced Radioactivity:

The polonium source was then removed.

A Geiger-Müller counter was brought near the aluminum foil. The counter immediately began

to register emissions from the foil, indicating that it had become radioactive.[11]

The Joliot-Curies observed that the radioactivity of the aluminum foil decayed over time, and

by measuring this decay, they were able to determine the half-life of the newly created

radioactive isotope.

They correctly identified the new radioactive species as an isotope of phosphorus, specifically

Phosphorus-30, which was produced through the nuclear reaction:

²⁷Al + ⁴He → ³⁰P + ¹n
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This newly created Phosphorus-30 then decayed by positron emission to a stable isotope of

silicon.

Quantitative Data from Early Experiments
The early researchers meticulously measured the properties of the newly discovered

radioactive substances. While a comprehensive dataset for all short-lived polonium isotopes

from that era is not readily available in a single source, key measurements were reported.

Isotope/Eleme
nt

Half-Life Decay Mode Researchers Year of Report

Polonium (Po-

210)
138.376 days Alpha

Marie and Pierre

Curie
1898

Phosphorus-30
~3 minutes 15

seconds

Positron

Emission

Irène and

Frédéric Joliot-

Curie

1934

Nitrogen-13 ~10 minutes
Positron

Emission

Irène and

Frédéric Joliot-

Curie

1934

Silicon-27 ~4 seconds
Positron

Emission

Irène and

Frédéric Joliot-

Curie

1934

Note: The half-life of Po-210 is the modern accepted value. Early measurements were

remarkably close to this figure. The half-lives for the artificially produced isotopes are as

reported in the initial discoveries.

Visualizing the Experimental Workflows
The logical progression of these pioneering experiments can be visualized to better understand

the methodologies employed.
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Artificial Radioactivity Experiment Workflow

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1261833?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1261833?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. radchem.cz [radchem.cz]

2. The discovery of radioactivity [comptes-rendus.academie-sciences.fr]

3. Sur une substance nouvelle radio-active, contenue dans la pechblende : Curie, Pierre,
1859-1906 : Free Download, Borrow, and Streaming : Internet Archive [archive.org]

4. Comptes Rendus de l'Académie des Sciences [comptes-rendus.academie-sciences.fr]

5. “Un nouveau type de radioactivité” (1ère page) par Irène et Frédéric Joliot-Curie.
Comptes-rendus des séances de l'Académie des Sciences, (1934), t. 198, p. 254. · “Un
nouveau type de radioactivité” (1ère page) par Irène et Frédéric Joliot-Curie. Comptes-
rendus des séances de l'Académie des Sciences, (1934), t. 198, p. 254. · Musée Curie ·
Musée Curie [curiotheque.musee.curie.fr]

6. First Artificial Radioactive Element Is Developed | Research Starters | EBSCO Research
[ebsco.com]

7. 1934 : Artificial Radioactivity - radioactivity.eu.com [radioactivity.eu.com]

8. “Un nouveau type de radioactivité” (1ère page) par Irène et Frédéric Joliot-Curie.
Comptes-rendus des séances de l'Académie des Sciences, (1934), t. 198, p. 254. · “Un
nouveau type de radioactivité” (1ère page) par Irène et Frédéric Joliot-Curie. Comptes-
rendus des séances de l'Académie des Sciences, (1934), t. 198, p. 254. · Musée Curie ·
Musée Curie [curiotheque.musee.curie.fr]

9. chimienouvelle.be [chimienouvelle.be]

10. 1934 : Radioactivité artificielle - LE PHÉNOMÈNE - laradioactivite.com
[laradioactivite.com]

11. iris.unito.it [iris.unito.it]

To cite this document: BenchChem. [A Technical Guide to the Pioneering Experiments on
Short-Lived Polonium Isotopes]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1261833#early-experiments-on-short-lived-polonium-
isotopes]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1261833?utm_src=pdf-custom-synthesis
https://www.radchem.cz/formmeet/radchem98/Proceed/15.pdf
https://comptes-rendus.academie-sciences.fr/physique/articles/10.1016/j.crhy.2017.10.008/
https://archive.org/details/surunesubstancen127curi
https://archive.org/details/surunesubstancen127curi
https://comptes-rendus.academie-sciences.fr/page/marie-skodowska-curie_fr/
https://curiotheque.musee.curie.fr/s/en/item/17324
https://curiotheque.musee.curie.fr/s/en/item/17324
https://curiotheque.musee.curie.fr/s/en/item/17324
https://curiotheque.musee.curie.fr/s/en/item/17324
https://curiotheque.musee.curie.fr/s/en/item/17324
https://www.ebsco.com/research-starters/history/first-artificial-radioactive-element-developed
https://www.ebsco.com/research-starters/history/first-artificial-radioactive-element-developed
https://radioactivity.eu.com/articles/phenomenon/discov_artificial_radioactivity
https://curiotheque.musee.curie.fr/s/fr/item/17325
https://curiotheque.musee.curie.fr/s/fr/item/17325
https://curiotheque.musee.curie.fr/s/fr/item/17325
https://curiotheque.musee.curie.fr/s/fr/item/17325
https://curiotheque.musee.curie.fr/s/fr/item/17325
http://chimienouvelle.be/CN130/Article%20Jacquemond.pdf
https://laradioactivite.com/articles/le-phenomene/decouverte_radioactivite_artificielle
https://laradioactivite.com/articles/le-phenomene/decouverte_radioactivite_artificielle
https://iris.unito.it/retrieve/handle/2318/131329/14595/686404_Matteo_LEONE_The%20Discovery%20of%20Artificial%20Radioactivity.pdf
https://www.benchchem.com/product/b1261833#early-experiments-on-short-lived-polonium-isotopes
https://www.benchchem.com/product/b1261833#early-experiments-on-short-lived-polonium-isotopes
https://www.benchchem.com/product/b1261833#early-experiments-on-short-lived-polonium-isotopes
https://www.benchchem.com/product/b1261833#early-experiments-on-short-lived-polonium-isotopes
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1261833?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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